Cas no 1092460-59-7 (4-Bromo-3-fluoro-2-(trifluoromethyl)aniline)

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline is a halogenated aniline derivative featuring bromo, fluoro, and trifluoromethyl substituents on the aromatic ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its unique substitution pattern enables selective functionalization. The presence of multiple electron-withdrawing groups enhances reactivity in electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions. Its structural properties make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The compound is typically handled under inert conditions due to the sensitivity of the amino group. High purity grades are available to meet rigorous research and industrial application requirements.

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline structure

1092460-59-7 structure

Product Name:4-Bromo-3-fluoro-2-(trifluoromethyl)aniline

CAS No:1092460-59-7

MF:C₇H₄BrF₄N

MW:258.010974884033

MDL:MFCD11519308

CID:3043832

PubChem ID:54772350

Update Time:2025-06-12

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline
- 4-bromo-3-fluoro-2-(trifluoromethyl)benzenamine
- DTXSID001242748
- SCHEMBL10215365
- IDPNXBDYEPFNQV-UHFFFAOYSA-N
- MFCD11519308
- AKOS005258883
- JS-4798
- CS-0318831
- DB-167364
- 1092460-59-7
- MDL： MFCD11519308
- Inchi： 1S/C7H4BrF4N/c8-3-1-2-4(13)5(6(3)9)7(10,11)12/h1-2H,13H2
- InChI Key： IDPNXBDYEPFNQV-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(Br)C(F)=C1C(F)(F)F

Computed Properties

Exact Mass: 256.94632g/mol
Monoisotopic Mass: 256.94632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	117385-5g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7		5g	16728CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	117385-1g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7		1g	4208CNY	2021-05-07
Alichem	A013020646-250mg	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7	97%	250mg	$504.00	2023-09-04
Alichem	A013020646-500mg	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7	97%	500mg	$806.85	2023-09-04
Alichem	A013020646-1g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7	97%	1g	$1534.70	2023-09-04
Apollo Scientific	PC302856-1g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7	97%	1g	£125.00	2024-05-25
Apollo Scientific	PC302856-5g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7	97%	5g	£499.00	2024-05-25
TRC	B107280-250mg	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7		250mg	$ 320.00	2022-06-07
TRC	B107280-500mg	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline	1092460-59-7		500mg	$ 535.00	2022-06-07
abcr	AB263680-1 g	4-Bromo-3-fluoro-2-(trifluoromethyl)aniline, 97%; .	1092460-59-7	97%	1g	€262.50	2023-04-27

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline Related Literature

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2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Additional information on 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline

Comprehensive Overview of 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline (CAS No. 1092460-59-7): Properties, Applications, and Industry Insights

4-Bromo-3-fluoro-2-(trifluoromethyl)aniline (CAS No. 1092460-59-7) is a highly specialized fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro-trifluoromethyl substitution pattern, serves as a critical building block in the synthesis of advanced molecules. Its molecular structure, C7H4BrF4N, combines halogen and trifluoromethyl groups, offering exceptional reactivity for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for fluorinated intermediates like 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline has surged due to their role in developing bioactive compounds. Researchers frequently search for "fluorinated aniline derivatives in drug discovery" or "trifluoromethylated building blocks," reflecting its relevance in modern medicinal chemistry. The compound’s electron-withdrawing properties enhance metabolic stability, making it valuable for designing kinase inhibitors and antiviral agents—topics trending in AI-driven drug design discussions.

From a synthetic perspective, CAS 1092460-59-7 is pivotal in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, where its bromo substituent acts as a leaving group. Industry professionals often inquire about "scalable synthesis of halogenated anilines" or "green chemistry approaches" for such intermediates, aligning with global sustainability goals. Notably, the fluoro and trifluoromethyl groups contribute to lipophilicity, a key parameter in ADME optimization—a hot topic in pharmacokinetic research.

The compound’s applications extend to agrochemical innovation, where it aids in creating herbicides and pesticides with improved environmental profiles. Searches like "fluorine in crop protection chemicals" highlight this niche. Analytical data for 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline, including NMR spectra and HPLC purity, are frequently requested, underscoring its importance in quality control protocols.

Regulatory compliance and safe handling of halogenated anilines remain a focus, with queries such as "storage conditions for air-sensitive amines" trending in forums. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) is recommended during its use. The compound’s stability under inert atmospheres and compatibility with anhydrous solvents are frequently discussed in process chemistry circles.

In conclusion, 4-Bromo-3-fluoro-2-(trifluoromethyl)aniline (CAS 1092460-59-7) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its role in high-value R&D sectors ensures continued interest, driven by evolving trends in precision synthesis and materials science. As industries prioritize efficient halogen utilization and sustainable methodologies, this compound will likely remain a cornerstone in innovative chemical design.